Cas no 2171527-87-8 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopentanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopentanoic acid
• CAS No: 2171527-87-8
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 5940239
• PubChem ID: 165570458
• Update Time: 2025-10-28

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopentanoic acid
• 2171527-87-8
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]pentanoic acid
• EN300-1567605

• Inchi： 1S/C25H30N2O6/c1-4-16(13-22(28)29)26-24(30)23(15(2)32-3)27-25(31)33-14-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,15-16,21,23H,4,13-14H2,1-3H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： WAVXXSOEJQZIRL-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC(CC(=O)O)CC)=O)C(C)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 114Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopentanoic acid

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopentanoic Acid: A Comprehensive Overview

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopentanoic acid, with the CAS number 2171527-87-8, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and biochemistry. This compound is notable for its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methoxy substituent, and a pentanoic acid moiety. The presence of these functional groups makes it a valuable molecule in various research and industrial applications.

The Fmoc group, derived from 9H-fluoren-9-yl methoxycarbonyl, is a well-known protecting group in peptide synthesis. It plays a crucial role in solid-phase synthesis by temporarily blocking amino groups during the assembly of peptides. The Fmoc group is highly stable under basic conditions but can be selectively removed under acidic conditions, making it an ideal choice for stepwise synthesis of complex peptides. In the context of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopentanoic acid, the Fmoc group is attached to an amino group, which is further connected to a 3-methoxybutanamide chain.

The methoxy substituent on the butanamide chain introduces additional complexity to the molecule. Methoxy groups are known to influence the physical and chemical properties of compounds, such as solubility and reactivity. In this case, the methoxy group may play a role in stabilizing the molecule or influencing its interaction with other molecules in biological systems. The pentanoic acid moiety at the end of the molecule adds an acidic functionality, which could be important for its chemical reactivity or biological activity.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its structure suggests that it could serve as a precursor for more complex molecules or as an intermediate in the synthesis of bioactive compounds. For instance, researchers have explored the use of similar compounds in the development of peptide-based drugs, where precise control over amino acid sequences is crucial for achieving desired therapeutic effects.

In addition to its role in peptide synthesis, this compound has shown promise in other areas of organic chemistry. For example, its unique structure makes it a candidate for use in catalysis or as a building block for constructing more elaborate molecular frameworks. The combination of an Fmoc group, a methoxy substituent, and a pentanoic acid moiety provides a versatile platform for exploring novel chemical reactions and transformations.

From an analytical standpoint, the characterization of this compound has been facilitated by modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods have enabled researchers to confirm its molecular structure and purity, ensuring its reliability for use in various applications.

In conclusion, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopentanoic acid represents a significant advancement in organic chemistry due to its unique structure and diverse potential applications. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.